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Compound of Interest

Compound Name: Perfluorooctanoyl chloride

Cat. No.: B1209173

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling Perfluorooctanoyl chloride. Adherence to these

procedures is essential for ensuring laboratory safety and minimizing risks associated with this
chemical.

Hazard Identification

Perfluorooctanoyl chloride is classified as a hazardous substance. It is known to cause
severe skin burns and serious eye damage.[1][2][3] It may also cause respiratory irritation.[2]
The toxicological properties of this material have not been fully investigated, and it is
recommended to limit exposure.[4]

Personal Protective Equipment (PPE) Requirements

The following personal protective equipment is mandatory when handling Perfluorooctanoyl
chloride to prevent direct contact and inhalation:
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Body Part Required PPE Standards/Specifications
Tightly fitting safety goggles
o , Must conform to EN 166 (EU)
Eyes/Face with side-shields or a face
] or NIOSH (US) standards.[1]
shield.[1][2]
Chemical-resistant gloves, )
) ) Gloves should be inspected
_ fire/flame resistant and ] )
Skin prior to use and disposed of

impervious clothing, and

chemical-resistant boots.[1][4]

properly after contamination.[4]

Respiratory

A full-face respirator is
necessary if exposure limits
are exceeded or if irritation is

experienced.[1]

Use respirators and
components tested and
approved under appropriate
government standards such as
NIOSH (US) or CEN (EU).[4]

Chemical and Physical Properties

Property Value
Molecular Formula C8CIF150
Molecular Weight 432.51 g/mol
Boiling Point 130-132°C
Appearance Colorless liquid

Source: INDOFINE Chemical Company Safety Data Sheet[4]

Operational Plan: Step-by-Step Handling

Procedures

1. Pre-Handling Preparations:

» Ventilation: Always handle Perfluorooctanoyl chloride in a well-ventilated area, preferably

within a chemical fume hood.[1][3]
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Emergency Equipment: Ensure that a safety shower and an emergency eye wash station are
readily accessible in the immediate vicinity of the handling area.[2]

PPE Check: Before handling, inspect all PPE for integrity. Ensure gloves are free of tears or
punctures.[4]

. Handling the Chemical:

Avoid Contact: Do not allow the chemical to come into contact with skin or eyes.[1][5] Avoid
breathing in vapors, mists, or gas.[1][2][5]

Safe Practices: Use non-sparking tools and prevent fire caused by electrostatic discharge.[1]
[5] Do not eat, drink, or smoke in the handling area.[2]

Clothing: Wear suitable protective clothing.[1][5]
. Storage:
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][2][3]

Incompatibilities: Store away from incompatible materials such as alcohols, oxidizing agents,
and strong bases.[2] The substance is moisture-sensitive; store under an inert gas.[2]

Emergency and Disposal Plans
First-Aid Measures
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Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.[2][4]

Immediately remove all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) ) )
water for at least 15 minutes. Seek immediate

medical attention.[1][2][3]

Immediately rinse eyes with water for at least 15
minutes, making sure to hold the eyelids open.

Eye Contact [1][3][4] Remove contact lenses if present and
easy to do.[1] Seek immediate medical
attention.[2][3][4]

Do NOT induce vomiting.[1][2] Rinse the mouth
) with water.[1][2] Never give anything by mouth
Ingestion . -
to an unconscious person.[1][2] Call a physician

or Poison Control Center immediately.[1]

Spill Response and Disposal

o Evacuation and Ventilation: In case of a spill, evacuate personnel to a safe area and ensure
adequate ventilation.[1]

o Containment: Stop the leak if it is safe to do so0.[2] Use an inert absorbent material to soak
up the spill.[6]

o Cleanup: Collect the absorbed material using spark-proof tools and place it in a suitable,
closed container for disposal.[1][5]

» Disposal: Dispose of the contents and container at an appropriate treatment and disposal
facility in accordance with applicable laws and regulations.[1] Do not let the chemical enter
drains.[1]

Workflow Diagrams
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Caption: Workflow for Safe Handling of Perfluorooctanoyl Chloride.
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Caption: Emergency Spill Response Plan for Perfluorooctanoyl Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-perfluorooctanoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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